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Introduction: A Powerful Tool for C-C Bond
Formation
The orthoester Claisen rearrangement, also known as the Johnson-Claisen rearrangement, is

a cornerstone of modern organic synthesis, prized for its reliability and stereoselectivity in

forming carbon-carbon bonds.[1] This[2][2]-sigmatropic rearrangement transforms readily

available allylic alcohols into valuable γ,δ-unsaturated esters, effectively elongating a carbon

chain by two atoms.[3] The reaction proceeds through the in-situ formation of a ketene acetal

from an allylic alcohol and an orthoester, typically in the presence of a weak acid catalyst and

heat.[4] This one-pot nature, coupled with its broad functional group tolerance, makes it an

invaluable tool in the synthesis of complex natural products and pharmaceutical agents.[5][6]

This guide provides a detailed exploration of the substrate scope of the orthoester Claisen

rearrangement, offering insights into the structural and stereochemical nuances of the allylic

alcohol and orthoester partners. We will delve into functional group compatibility, potential
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limitations, and provide detailed protocols for various substrate classes to empower

researchers in leveraging this powerful transformation.

Reaction Mechanism and Stereochemical
Considerations
The generally accepted mechanism of the Johnson-Claisen rearrangement begins with the

acid-catalyzed exchange of an alkoxy group from the orthoester with the allylic alcohol.

Subsequent elimination of an alcohol molecule generates a transient ketene acetal. This

intermediate then undergoes a concerted, pericyclic[2][2]-sigmatropic rearrangement through a

highly ordered, chair-like six-membered transition state to furnish the final γ,δ-unsaturated

ester.[4]

The concerted nature of the rearrangement dictates a high degree of stereospecificity. The

stereochemical information from the allylic alcohol is effectively transferred to the newly formed

stereocenters in the product. The geometry of the double bond in the allylic alcohol and the

substitution pattern of the reactants play a crucial role in determining the diastereoselectivity of

the product.[6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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